![molecular formula C11H17N3O4S B7550068 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid](/img/structure/B7550068.png)
1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid
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Overview
Description
1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid, also known as EIPPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EIPPC is a pyrrolidine-based compound that has a unique chemical structure, making it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid is not fully understood, but it is believed to work by inhibiting specific enzymes involved in cellular processes such as inflammation and cell growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and matrix metalloproteinases (MMPs), enzymes involved in cancer cell growth and invasion.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. Additionally, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. In animal models, this compound has been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid in lab experiments is its unique chemical structure, which makes it an attractive candidate for drug development. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties, making it a promising compound for further study. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with.
Future Directions
There are several future directions for research on 1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in cancer therapy. Finally, research is needed to develop new methods for synthesizing this compound and improving its solubility in aqueous solutions.
Synthesis Methods
1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid can be synthesized through a multi-step process, starting with the reaction of 2-methylimidazole with ethyl chloroacetate to form 1-ethyl-2-methylimidazole. This intermediate is then reacted with p-toluenesulfonyl chloride to form 1-(1-ethyl-2-methylimidazol-4-yl)sulfonyl chloride. The final step involves the reaction of 1-(1-ethyl-2-methylimidazol-4-yl)sulfonyl chloride with pyrrolidine-3-carboxylic acid to form this compound.
Scientific Research Applications
1-(1-Ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that this compound has anti-inflammatory properties and can inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Properties
IUPAC Name |
1-(1-ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O4S/c1-3-13-7-10(12-8(13)2)19(17,18)14-5-4-9(6-14)11(15)16/h7,9H,3-6H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLMSIKACCPQTNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(N=C1C)S(=O)(=O)N2CCC(C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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